Cas no 2228436-59-5 (2-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol)

2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol is a fluorinated pyrazole derivative with potential applications in medicinal chemistry and agrochemical research. The presence of difluoroethanol and dimethylpyrazole moieties enhances its reactivity and stability, making it a valuable intermediate for synthesizing biologically active compounds. Its structural features, including the electron-withdrawing fluorine atoms and the pyrazole ring, contribute to its utility in designing enzyme inhibitors or ligands for target-specific interactions. The compound’s well-defined molecular architecture allows for precise modifications, facilitating its use in structure-activity relationship (SAR) studies. High purity and consistent synthesis protocols ensure reproducibility in research applications.
2-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol structure
2228436-59-5 structure
Product Name:2-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol
CAS No:2228436-59-5
MF:C7H10F2N2O
MW:176.163908481598
CID:5897145
PubChem ID:146646112
Update Time:2025-10-28

2-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol
    • 2228436-59-5
    • OBESPHWWMUIAMV-UHFFFAOYSA-N
    • EN300-1963360
    • 2-(2,4-Dimethylpyrazol-3-yl)-2,2-difluoroethanol
    • SCHEMBL22055479
    • Inchi: 1S/C7H10F2N2O/c1-5-3-10-11(2)6(5)7(8,9)4-12/h3,12H,4H2,1-2H3
    • InChI Key: OBESPHWWMUIAMV-UHFFFAOYSA-N
    • SMILES: FC(CO)(C1=C(C)C=NN1C)F

Computed Properties

  • Exact Mass: 176.07611927g/mol
  • Monoisotopic Mass: 176.07611927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 38Ų

2-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol Pricemore >>

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Additional information on 2-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol

2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol: A Comprehensive Overview

2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol (CAS No. 2228436-59-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of 2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol.

The chemical structure of 2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol is notable for its incorporation of a 1,4-dimethylpyrazole moiety and a 2,2-difluoroethanol group. The pyrazole ring is a versatile heterocyclic structure that is commonly found in various bioactive molecules due to its ability to form hydrogen bonds and π-stacking interactions. The presence of the difluoroethanol group adds further complexity to the molecule, influencing its physicochemical properties and biological activity.

Synthesis of 2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol has been achieved through several methodologies. One common approach involves the reaction of 1,4-dimethylpyrazole with a suitable difluorinated reagent under controlled conditions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry reported a one-pot synthesis method that significantly reduced reaction time and improved yield.

The biological activities of 2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol have been extensively investigated in various in vitro and in vivo models. One of the most promising areas of research is its potential as an antitumor agent. Studies have shown that this compound exhibits selective cytotoxicity against several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G0/G1 phase.

In addition to its antitumor properties, 2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol has also demonstrated potential as an anti-inflammatory agent. Research conducted by a team at the University of California found that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest that it may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol have also been studied to assess its suitability for clinical development. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. However, further research is needed to optimize its formulation and dosing regimens for human use.

In conclusion, 2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-o

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